![molecular formula C17H18O2S B8089727 (S)-Spinol](/img/structure/B8089727.png)
(S)-Spinol
Overview
Description
(S)-Spinol is a useful research compound. Its molecular formula is C17H18O2S and its molecular weight is 286.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Asymmetric Synthesis of SPINOL Derivatives : Axially chiral SPINOL is a crucial structure for synthesizing other chiral ligands. Phosphoric acid-catalyzed asymmetric synthesis has been developed as a highly convergent and functional group tolerant method, providing SPINOLs with good yield and excellent enantioselectivity. This approach is practical and straightforward for accessing this privileged structure, even on a preparative scale (Li et al., 2016).
Catalysts for Asymmetric Organocatalysis : Optically active SPINOL-based phosphoric acids have shown excellent enantioselectivities in reactions involving indoles with aldimines and β,γ-unsaturated-α-ketoesters. This positions SPINOL-based phosphoric acids as promising chiral phosphoric acids in the asymmetric organocatalysis toolbox (Xing et al., 2011).
Resolution and High-Throughput Screening : SPINOL has been used in asymmetric catalysis and resolved using inclusion complex techniques. High-throughput screening methods like solvent-assist grinding have been applied for the resolution of SPINOL, aiding in the discovery of new inclusion complexes and co-crystals (Wong et al., 2017).
Hydrophosphonylation of Imines : Chiral SPINOL-phosphoric acid has been used as a highly enantioselective organocatalyst for asymmetric hydrophosphonylation of cinnamaldehyde-derived aldimines, yielding α-amino phosphonates with high yields and enantioselectivities (Zhao et al., 2013).
Synthesis of Dihydroquinazolinones : SPINOL-phosphoric acids have been used for the enantioselective synthesis of dihydroquinazolinones through an asymmetric condensation/amine addition cascade sequence. This method has shown high efficiency with excellent yields and enantioselectivities (Huang et al., 2013).
properties
IUPAC Name |
3,3'-spirobi[1,2-dihydroindene]-4,4'-diol;sulfane | |
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InChI |
InChI=1S/C17H16O2.H2S/c18-13-5-1-3-11-7-9-17(15(11)13)10-8-12-4-2-6-14(19)16(12)17;/h1-6,18-19H,7-10H2;1H2 | |
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InChI Key |
WRCSLAOUPJKNKP-UHFFFAOYSA-N | |
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Canonical SMILES |
C1CC2(CCC3=C2C(=CC=C3)O)C4=C1C=CC=C4O.S | |
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Molecular Formula |
C17H18O2S | |
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Molecular Weight |
286.4 g/mol | |
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Product Name |
(S)-Spinol |
Retrosynthesis Analysis
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